Cas no 30087-46-8 (Benzene,1-chloro-4-(isocyanatophenoxy)-)

• Product Name: Benzene,1-chloro-4-(isocyanatophenoxy)-
• CAS No: 30087-46-8
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• CID: 306626
• PubChem ID: 121626
• Update Time: 2025-04-19

Benzene,1-chloro-4-(isocyanatophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(isocyanatophenoxy)-
• 4-chloro-phenyl 4-isocyanato-phenyl ether
• 1-chloro-4-(4-isocyanatophenoxy)benzene
• 1-Chloro-4-(isocyanatophenoxy)benzene
• p-(p-Chlorophenoxy)phenylisocyanate
• 30087-46-8
• DTXSID40952498
• SCHEMBL10534838
• EINECS 250-038-9
• Benzene, 1-chloro-4-(isocyanatophenoxy)-

• Inchi： 1S/C13H8ClNO2/c14-10-1-5-12(6-2-10)17-13-7-3-11(4-8-13)15-9-16/h1-8H
• InChI Key： XJSYAKTTWBXVNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 245.02444
• Monoisotopic Mass: 245.024356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 4.9

Experimental Properties

• Density: 1.21
• Boiling Point: 336.9°Cat760mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.577
• PSA: 38.66